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Compound of Interest

Compound Name: Tyrosine Kinase Peptide 1

Cat. No.: B15364295 Get Quote

Technical Support Center: Tyrosine Kinase
Peptide 1
This technical support center provides researchers, scientists, and drug development

professionals with comprehensive guidance on the stability and storage of Tyrosine Kinase
Peptide 1 (TKP1), a generic substrate for various tyrosine protein kinases (TPKs). The peptide

sequence is KVEKIGEGTYGVVYK.

Frequently Asked Questions (FAQs)
Q1: How should I store the lyophilized Tyrosine Kinase Peptide 1 upon arrival?

A1: Lyophilized Tyrosine Kinase Peptide 1 should be stored at -20°C in a desiccated

environment, protected from light. Under these conditions, the peptide can be stable for several

years. For short-term storage of a few weeks to months, 4°C is acceptable.

Q2: What is the recommended solvent for reconstituting Tyrosine Kinase Peptide 1?

A2: The recommended solvent for reconstituting Tyrosine Kinase Peptide 1 is high-purity

dimethyl sulfoxide (DMSO). It is also soluble in sterile distilled water or dilute acetic acid

(0.1%). The choice of solvent may depend on the specific requirements of your assay.

Q3: How should I store the reconstituted peptide solution?
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A3: Reconstituted peptide solutions have limited stability and should be stored at -20°C in small

aliquots to avoid repeated freeze-thaw cycles. For short-term use (up to a week), the solution

can be stored at 4°C. If your experimental protocol requires a pH greater than 8, it is

recommended to freeze the solution when not in use.

Q4: For how long is the reconstituted peptide solution stable?

A4: The stability of the reconstituted peptide depends on the solvent and storage temperature.

In general, peptide solutions are stable for up to a week at 4°C and for several months when

stored at -20°C. Peptides containing amino acids like Cys, Met, Trp, Asn, and Gln are more

prone to degradation in solution.

Q5: Can I store the reconstituted peptide at -80°C for long-term storage?

A5: Yes, for long-term storage of several months to years, storing aliquots of the reconstituted

peptide at -80°C is the optimal condition to minimize degradation.
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Issue Possible Cause Recommended Solution

Low or no signal in kinase

assay

Peptide degradation due to

improper storage.

Ensure the lyophilized peptide

was stored at -20°C and the

reconstituted solution was

aliquoted and frozen. Use a

fresh aliquot for your

experiment.

Peptide degradation due to

multiple freeze-thaw cycles.

Aliquot the reconstituted

peptide into single-use

volumes to avoid repeated

freezing and thawing.

Incorrect reconstitution solvent

or concentration.

Confirm the peptide is fully

dissolved in the recommended

solvent (e.g., DMSO) at the

correct concentration. Gentle

vortexing or sonication can aid

dissolution.

Inconsistent results between

experiments

Variability in peptide

concentration due to moisture

absorption by the lyophilized

powder.

Allow the peptide vial to

equilibrate to room

temperature in a desiccator

before opening and weighing.

Peptide oxidation.

If the peptide contains

susceptible amino acids

(though TKP1 does not contain

Cys or Met), use

deoxygenated buffers for

reconstitution. Purge the vial

with an inert gas (nitrogen or

argon) before sealing for

storage.

Precipitate observed in the

reconstituted peptide solution

Peptide has come out of

solution after freezing.

Before use, allow the frozen

aliquot to thaw completely at

room temperature and gently
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vortex to ensure the peptide is

fully redissolved.

Poor solubility in the chosen

buffer.

If reconstituted in an aqueous

buffer, ensure the pH is optimal

for peptide solubility. For

hydrophobic peptides, a small

percentage of organic solvent

like DMSO or acetonitrile may

be required.

Quantitative Data Summary
Table 1: Recommended Storage Conditions for Tyrosine Kinase Peptide 1
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Form
Storage

Temperature
Duration Key Considerations

Lyophilized -20°C Several years
Store in a desiccator,

protected from light.

4°C Weeks to months

For short-term storage

only. Keep desiccated

and protected from

light.

Room Temperature Days to weeks

Not recommended for

long-term storage.

Avoid exposure to

moisture and light.

Reconstituted in

DMSO
-20°C Several months

Aliquot to avoid

freeze-thaw cycles.

-80°C Up to a year or more

Optimal for long-term

storage of stock

solutions.

Reconstituted in

Aqueous Buffer
-20°C Weeks to months

Aliquot to avoid

freeze-thaw cycles.

Stability is pH-

dependent (optimal

pH 5-7).

4°C Up to one week For immediate use.

Experimental Protocols
Protocol for Reconstitution of Tyrosine Kinase Peptide 1

Equilibrate the Vial: Before opening, allow the vial of lyophilized peptide to warm to room

temperature in a desiccator for at least 20 minutes. This prevents condensation and moisture

absorption.
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Solvent Addition: Add the appropriate volume of recommended solvent (e.g., high-purity

DMSO) to the vial to achieve the desired stock concentration (e.g., 10 mM).

Dissolution: Gently vortex or sonicate the vial for a few seconds to ensure the peptide is

completely dissolved. Visually inspect the solution to confirm there are no particulates.

Aliquoting: Dispense the stock solution into smaller, single-use aliquots in low-protein-binding

microcentrifuge tubes.

Storage: Store the aliquots at -20°C or -80°C for long-term storage.

Protocol for a Generic In Vitro Tyrosine Kinase Assay
Prepare Kinase Reaction Buffer: A typical kinase reaction buffer may consist of 50 mM Tris-

HCl (pH 7.5), 10 mM MgCl₂, 1 mM EGTA, and 2 mM DTT.

Prepare Peptide Substrate: Thaw an aliquot of the Tyrosine Kinase Peptide 1 stock

solution and dilute it to the final desired concentration in the kinase reaction buffer.

Prepare Kinase: Dilute the tyrosine kinase to its final concentration in the kinase reaction

buffer.

Initiate the Reaction: In a microcentrifuge tube or a well of a microplate, combine the kinase

reaction buffer, the diluted peptide substrate, and the diluted kinase. Initiate the

phosphorylation reaction by adding ATP (often radiolabeled, e.g., [γ-³²P]ATP) to a final

concentration of 10-100 µM.

Incubation: Incubate the reaction mixture at 30°C for a specified time (e.g., 10-30 minutes).

Terminate the Reaction: Stop the reaction by adding a stop solution, such as a solution

containing a high concentration of EDTA or by spotting the reaction mixture onto a

phosphocellulose paper and immersing it in phosphoric acid.

Detection and Analysis: Quantify the incorporation of the phosphate group into the peptide

using an appropriate method, such as scintillation counting for radiolabeled assays or

specific antibodies for non-radioactive methods.
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Caption: Experimental workflow for handling and using Tyrosine Kinase Peptide 1.
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Caption: Troubleshooting logic for Tyrosine Kinase Peptide 1 experiments.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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